N-(2,6-diethylphenyl)-2-(2-methoxyphenyl)acetamide

• IUPAC Name: N-(2,6-diethylphenyl)-2-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C19H23NO2/c1-4-14-10-8-11-15(5-2)19(14)20-18(21)13-16-9-6-7-12-17(16)22-3/h6-12H,4-5,13H2,1-3H3,(H,20,21)
• InChI Key: ZJUGDLWOXSOMEW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)CC2=CC=CC=C2OC
• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol

Description

N-(2,6-diethylphenyl)-2-(2-methoxyphenyl)acetamide is an organic compound that belongs to the class of amides It is characterized by the presence of a phenylacetamide core with two distinct substituents: a 2,6-diethylphenyl group and a 2-methoxyphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,6-diethylphenyl)-2-(2-methoxyphenyl)acetamide typically involves the acylation of an amine with an acyl chloride or anhydride. One common method is the reaction of 2,6-diethylphenylamine with 2-methoxyphenylacetyl chloride in the presence of a base such as triethylamine. The reaction is usually carried out in an inert solvent like dichloromethane at low temperatures to control the reaction rate and yield.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often using continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

N-(2,6-diethylphenyl)-2-(2-methoxyphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group.

Reduction: The amide group can be reduced to an amine.

Substitution: The aromatic rings can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide can be used under acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are common reducing agents.

Substitution: Electrophilic aromatic substitution can be facilitated by reagents such as bromine or nitric acid under controlled conditions.

Major Products

Oxidation: Formation of N-(2,6-diethylphenyl)-2-(2-hydroxyphenyl)acetamide.

Reduction: Formation of N-(2,6-diethylphenyl)-2-(2-methoxyphenyl)ethylamine.

Substitution: Various substituted derivatives depending on the electrophile used.

Scientific Research Applications

N-(2,6-diethylphenyl)-2-(2-methoxyphenyl)acetamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(2,6-diethylphenyl)-2-(2-methoxyphenyl)acetamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(2,6-diethylphenyl)-2-(2-hydroxyphenyl)acetamide
• N-(2,6-diethylphenyl)-2-(2-methoxyphenyl)ethylamine
• N-(2,6-diethylphenyl)-2-(2-chlorophenyl)acetamide

Uniqueness

N-(2,6-diethylphenyl)-2-(2-methoxyphenyl)acetamide is unique due to the presence of both diethyl and methoxy substituents, which confer distinct chemical and physical properties. These features may influence its reactivity, solubility, and biological activity, making it a valuable compound for various research applications.